344-00-3

Ethyl 2-methyl-4,4,4-trifluoroacetoacetate

In Stock

• CAS RN:
• 344-00-3

• Formula:
• C7H9F3O3

• InChI:
• InChI=1S/C7H9F3O3/c1-3-13-6(12)4(2)5(11)7(8,9)10/h4H,3H2,1-2H3

• InChIKey:
• YLRGPBKEZVHOAW-UHFFFAOYSA-N

• Ethyl 2-(trifluoroacetyl)propionate, can be used in various chemical synthesis such as in the preparation of 5,6-disubstituted thiopyrimidine aryl aminothiazoles as inhibitors of the calcium-activated chloride channel TMEM16A/Ano1.
  
  

1-Phenyl-4-(pyridine-2-carbonyl)piperazine

In Stock

• CAS RN:
• 903344-00-3

• Formula:
• C16H17N3O

• InChI:
• InChI=1S/C16H17N3O/c20-16(15-8-4-5-9-17-15)19-12-10-18(11-13-19)14-6-2-1-3-7-14/h1-9H,10-13H2

• InChIKey:
• GCRTXPPPHAQOSZ-UHFFFAOYSA-N

• 1-Phenyl-4-(pyridine-2-carbonyl)piperazine is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.332. The purity is usually 95%.

5-((3-Bromophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 869344-00-3

• Formula:
• C22H21BrClN5OS

• InChI:
• InChI=1S/C22H21BrClN5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-4-2-5-16(23)12-15)28-10-8-27(9-11-28)18-7-3-6-17(24)13-18/h2-7,12-13,19,30H,8-11H2,1H3

• InChIKey:
• GNYVAXKTSBYYEZ-UHFFFAOYSA-N

• 5-((3-Bromophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H21BrClN5OS and its molecular weight is 518.9 g/mol. The purity is usually 95%.

1H-6,8a-Epoxyindolizine

• CAS RN:
• 149344-00-3

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c1-3-8-4-2-7(10-8)6-9(8)5-1/h1-2,4-6H,3H2

• InChIKey:
• IOHXZIPYKOKZFD-UHFFFAOYSA-N

• 1H-6,8a-Epoxyindolizine, also known as 1H-6,8a-Epoxyindolizine, is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15. The purity is usually 95%.

2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile

In Stock

• CAS RN:
• 2387344-00-3

• Formula:
• C7H10N2O2S

• 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile is a useful research compound. Its molecular formula is C7H10N2O2S and its molecular weight is 186.2. The purity is usually 95%.

1-(3,4-Dichlorophenyl)-2-(3-fluorophenyl)ethan-1-one

In Stock

• CAS RN:
• 1098344-00-3

• Formula:
• C14H9Cl2FO

• InChI:
• InChI=1S/C14H9Cl2FO/c15-12-5-4-10(8-13(12)16)14(18)7-9-2-1-3-11(17)6-9/h1-6,8H,7H2

• InChIKey:
• XRBJNIUNZTXPHJ-UHFFFAOYSA-N

• 1-(3,4-Dichlorophenyl)-2-(3-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C14H9Cl2FO and its molecular weight is 283.1 g/mol. The purity is usually 95%.

5-Octyl-alpha-ketoglutarate

Usually In Stock

• CAS RN:
• 1616344-00-3

• Formula:
• C13H22O5

• InChI:
• InChI=1S/C13H22O5/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h2-10H2,1H3,(H,16,17)

• InChIKey:
• SZEOIQZPNSBRJC-UHFFFAOYSA-N

• In addition to its role in the Krebs cycle, α-ketoglutarate (2-oxoglutarate) has roles as a substrate or modulator of enzymes. 5-Octyl-α-ketoglutarate, also known as α-ketoglutarate octyl ester, is a stable, cell-permeable molecule that generates free α-ketoglutarate upon hydrolysis of the ester bond by cytoplasmic esterases. It is used in experiments to increase levels of intracellular α-ketoglutarate. 5-Octyl-α-ketoglutarate has been shown to modulate a variety of enzymes and signaling pathways, particularly in the context of glycolysis, hypoxia, and cancer.